Cas no 83938-13-0 (2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride)

83938-13-0 structure
Product name:2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride
2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride
- 2-(dimethylamino)ethyl 4-(2-chlorophenyl)benzoate,hydrochloride
- Chloro-2' biphenyl-4 carboxylate de dimethylamino-2 ethyle chlorhydrate
- SCHEMBL11101720
- 83938-13-0
- 2-(Dimethylamino)ethyl 2'-chloro-1,1'-biphenyl-4-carboxylate hydrochloride
- DTXSID50232834
- Chloro-2' biphenyl-4 carboxylate de dimethylamino-2 ethyle chlorhydrate [French]
- 1,1'-Biphenyl-4-carboxylic acid, 2'-chloro-, 2-(dimethylamino)ethyl ester, hydrochloride
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- Inchi: InChI=1S/C17H18ClNO2.ClH/c1-19(2)11-12-21-17(20)14-9-7-13(8-10-14)15-5-3-4-6-16(15)18;/h3-10H,11-12H2,1-2H3;1H
- InChI Key: XQKZYPSTDNOPHD-UHFFFAOYSA-N
- SMILES: CN(C)CCOC(=O)C1=CC=C(C=C1)C2=CC=CC=C2Cl.Cl
Computed Properties
- Exact Mass: 339.0792842g/mol
- Monoisotopic Mass: 339.0792842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride Related Literature
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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